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Compound Name: Heynic acid

Cat. No.: B15594200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Heynic acid, a naturally occurring

triterpenoid. The information presented herein is curated for professionals in research and drug

development, with a focus on its origin, isolation, and known characteristics.

Introduction
Heynic acid is a tetracyclic triterpene carboxylic acid. Triterpenoids are a large and structurally

diverse class of natural products, many of which have shown promising pharmacological

activities. This guide focuses on the primary natural source of Heynic acid and its fundamental

physicochemical properties, laying the groundwork for further research and development.

Natural Source and Origin
Contrary to some database entries that list Desmos chinensis Lour as a source, the original

and definitive isolation of Heynic acid was reported from the plant Heynea trijuga Roxb. ex

Sims, which belongs to the Meliaceae family[1][2]. This plant is also known by its synonym,

Trichilia connaroides. The native range of this species extends from the Indian subcontinent to

Southern China and Western and Central Malesia, where it grows as a tree primarily in the wet

tropical biome[3]. Heynic acid is one of several terpenoids that have been isolated from this

plant species.
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The initial characterization of Heynic acid established it as a new triterpene acid. While the full

text of the original isolation paper is not widely available, subsequent literature and databases

provide key data points. All available quantitative data for Heynic acid are summarized in Table

1.

Table 1: Physicochemical and Spectroscopic Data for Heynic Acid

Property Value Reference(s)

Molecular Formula C₃₁H₅₀O₃ [4]

Molecular Weight 470.73 g/mol [4]

CAS Number 88478-14-2 [4]

Structure Class Terpenoid, Triterpene [4]

Initial Source
Heynea trijuga Roxb.

(Meliaceae)
[1]

Note: Detailed spectroscopic data such as ¹H-NMR, ¹³C-NMR, IR, and Mass Spectrometry

would be found in the original 1983 publication by Puroshothaman et al. and are crucial for

unambiguous identification.

Experimental Protocols
The following is a generalized methodology for the isolation and purification of Heynic acid
from its natural source, based on standard phytochemical techniques for triterpenoids and

referencing the original discovery.

4.1 Plant Material Collection and Preparation

The relevant plant parts of Heynea trijuga (e.g., leaves, bark) are collected.

The plant material is air-dried in the shade to prevent the degradation of chemical

constituents.

The dried material is then ground into a coarse powder to increase the surface area for

efficient extraction.
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4.2 Extraction

The powdered plant material is subjected to solvent extraction, typically using a Soxhlet

apparatus or percolation with a non-polar solvent like petroleum ether or hexane to remove

lipids.

This is followed by extraction with a solvent of medium polarity, such as chloroform or ethyl

acetate, in which triterpenoids are generally soluble.

4.3 Isolation and Purification

The crude extract is concentrated under reduced pressure using a rotary evaporator.

The concentrated extract is then subjected to column chromatography over silica gel.

A solvent gradient (e.g., increasing polarity from hexane to ethyl acetate) is used to elute

different fractions.

Fractions are monitored by thin-layer chromatography (TLC) to identify those containing the

compound of interest.

Fractions containing Heynic acid are combined and may require further purification by

repeated column chromatography or preparative TLC.

Final purification is often achieved by crystallization from a suitable solvent or solvent

mixture.

4.4 Structure Elucidation

The structure of the purified Heynic acid is determined using a combination of spectroscopic

techniques, including:

Infrared (IR) spectroscopy to identify functional groups.

Mass Spectrometry (MS) to determine the molecular weight and fragmentation pattern.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy for detailed structural

analysis.
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2D-NMR techniques (e.g., COSY, HMQC, HMBC) to establish connectivity within the

molecule.

Biological Activity
Currently, there is a significant lack of published research on the specific biological activities

and potential mechanisms of action of purified Heynic acid. While the crude extracts of

Trichilia connaroides have been reported to possess various biological activities, these cannot

be attributed to Heynic acid alone. The broader class of triterpenoids is known for a wide

range of pharmacological effects, suggesting that Heynic acid could be a candidate for future

biological screening.

Visualizations
As no specific signaling pathways for Heynic acid have been described in the scientific

literature, the following diagram illustrates a generalized workflow for its isolation and

characterization from its natural source.
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Caption: Generalized workflow for the isolation and characterization of Heynic acid.
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Conclusion
Heynic acid is a triterpenoid originating from the plant Heynea trijuga (syn. Trichilia

connaroides). While its physicochemical properties have been partially characterized since its

discovery, a significant gap exists in the scientific literature regarding its biological activity and

potential therapeutic applications. This guide provides the foundational knowledge necessary

for researchers to undertake further investigation into this natural product, from its targeted

isolation to the exploration of its pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15594200?utm_src=pdf-body
https://www.benchchem.com/product/b15594200?utm_src=pdf-custom-synthesis
https://www.researchgate.net/profile/Ravendra-Kumar/publication/270950626_Head_Space_GCMS_Analysis_of_Volatile_Constituents_of_Trichilea_connaroides_Wight_and_Arn_Extracts_and_their_in_vitro_Anti-_Plasmodium_Activity_Against_Plasmodium_falciparum_Isolates/links/5cb4019c299bf120976659a3/Head-Space-GC-MS-Analysis-of-Volatile-Constituents-of-Trichilea-connaroides-Wight-and-Arn-Extracts-and-their-in-vitro-Anti-Plasmodium-Activity-Against-Plasmodium-falciparum-Isolates.pdf
https://www.wisdomlib.org/journals/14405-protective-effect-leaf-extract-trichilia-connaroides
https://www.wisdomlib.org/journals/14405-protective-effect-leaf-extract-trichilia-connaroides
https://powo.science.kew.org/taxon/urn:lsid:ipni.org:names:578838-1
https://powo.science.kew.org/taxon/urn:lsid:ipni.org:names:578838-1
https://www.medchemexpress.com/heynic-acid.html
https://www.benchchem.com/product/b15594200#heynic-acid-natural-source-and-origin
https://www.benchchem.com/product/b15594200#heynic-acid-natural-source-and-origin
https://www.benchchem.com/product/b15594200#heynic-acid-natural-source-and-origin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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